Cas no 574011-44-2 (2-ethyl-N-(1,3-thiazol-2-yl)butanamide)

• Product Name: 2-ethyl-N-(1,3-thiazol-2-yl)butanamide
• CAS No: 574011-44-2
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 6174512
• PubChem ID: 835550
• Update Time: 2025-08-05

2-ethyl-N-(1,3-thiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• Z28173817
• AKOS003857539
• 2-Ethyl-N-(thiazol-2-yl)butanamide
• EN300-5010504
• 2-ethyl-N-(1,3-thiazol-2-yl)butanamide
• 574011-44-2
• CS-0250210

• Inchi： 1S/C9H14N2OS/c1-3-7(4-2)8(12)11-9-10-5-6-13-9/h5-7H,3-4H2,1-2H3,(H,10,11,12)
• InChI Key： DFDZVTPOIRAZRR-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(C(CC)CC)=O

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.2Ų

Additional information on 2-ethyl-N-(1,3-thiazol-2-yl)butanamide

Recent Advances in the Study of 2-ethyl-N-(1,3-thiazol-2-yl)butanamide (CAS: 574011-44-2)

The compound 2-ethyl-N-(1,3-thiazol-2-yl)butanamide (CAS: 574011-44-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiazole moiety and butanamide backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy in targeting inflammatory responses, with particular relevance to autoimmune diseases. The study employed in vitro and in vivo models to demonstrate the compound's ability to inhibit pro-inflammatory cytokines, suggesting its potential as a novel anti-inflammatory agent.

Another significant study, conducted by a team at the University of Cambridge, explored the structural-activity relationship (SAR) of 2-ethyl-N-(1,3-thiazol-2-yl)butanamide. By synthesizing a series of analogs, the researchers identified critical functional groups that enhance binding affinity to target proteins. These findings, published in Bioorganic & Medicinal Chemistry Letters, provide a foundation for the design of more potent derivatives with improved pharmacokinetic properties.

In addition to its anti-inflammatory properties, recent investigations have revealed the compound's potential in oncology. A preclinical study demonstrated its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the inhibition of key survival pathways, making it a candidate for combination therapies.

Despite these promising findings, challenges remain in the clinical translation of 2-ethyl-N-(1,3-thiazol-2-yl)butanamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are focusing on formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations.

In summary, the latest research on 2-ethyl-N-(1,3-thiazol-2-yl)butanamide (CAS: 574011-44-2) underscores its multifaceted therapeutic potential. While significant progress has been made in understanding its biological activities, further studies are essential to fully realize its clinical applications. The compound represents a promising avenue for the development of next-generation therapeutics in inflammation and oncology.